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Compound of Interest

Compound Name: Cgp 35949

CAS No.: 111130-13-3

Cat. No.: B1668496

Get Quote

For researchers and drug development professionals, the responsible handling and disposal of

chemical reagents is a cornerstone of laboratory safety and environmental stewardship. This

guide provides a detailed protocol for the proper disposal of Cgp 35949, a selective GABA-B

receptor antagonist. In the absence of a specific Safety Data Sheet (SDS) for Cgp 35949, this

document synthesizes safety data from structurally analogous phosphonic and phosphinic acid

derivatives to establish a robust and scientifically grounded disposal procedure.

Understanding the Hazard Profile of Cgp 35949
Cgp 35949, with the IUPAC name (3-aminopropyl)(diethoxymethyl)phosphinic acid and CAS

number 123690-79-9, belongs to the class of organophosphorus compounds.[1] While a

specific SDS for Cgp 35949 is not readily available, data from structurally similar compounds,

such as (3-Aminopropyl)phosphonic acid and Diethyl (3-aminopropyl)phosphonate, provide

critical insights into its potential hazards.

Structurally related compounds are known to cause skin, eye, and respiratory irritation.[2][3]

For instance, (3-Aminopropyl)phosphonic acid is classified as a Category 2 irritant for skin and

eyes, and a Category 3 irritant for the respiratory system.[2] Diethyl (3-
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aminopropyl)phosphonate is noted as a corrosive substance, capable of causing severe skin

burns and eye damage.[4] Given these properties, it is imperative to treat Cgp 35949 as a

hazardous chemical and to take all necessary precautions to prevent exposure.

Key Hazard Considerations:

Hazard Type Potential Effect Source of Information

Skin Contact Irritation, potential for burns

Based on data for (3-

Aminopropyl)phosphonic acid

and Diethyl (3-

aminopropyl)phosphonate[2][5]

[4]

Eye Contact
Serious irritation, potential for

severe damage

Based on data for (3-

Aminopropyl)phosphonic acid

and Diethyl (3-

aminopropyl)phosphonate[2][5]

[4]

Inhalation Respiratory tract irritation

Based on data for (3-

Aminopropyl)phosphonic

acid[2][3]

Ingestion Harmful if swallowed
General precaution for

laboratory chemicals[6][7]

Environmental

Potentially hazardous to

aquatic life; do not let product

enter drains[8]

Based on general principles for

chemical disposal

Experimental Protocol: Step-by-Step Disposal of Cgp
35949
The following protocol outlines the necessary steps for the safe disposal of Cgp 35949. This

procedure is designed to be a self-validating system, ensuring safety at each stage.

2.1. Personal Protective Equipment (PPE)
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Before beginning any disposal procedures, ensure you are wearing the appropriate PPE. This

is your first and most critical line of defense against chemical exposure.

Eye Protection: Wear chemical safety goggles or a face shield.[9]

Hand Protection: Use chemical-resistant gloves (e.g., nitrile or neoprene). Inspect gloves for

any signs of degradation before use.[10][11]

Body Protection: A lab coat or chemical-resistant apron is required.[10]

Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of any dust or vapors.[11][12]

2.2. Waste Segregation and Collection

Proper segregation of chemical waste is crucial to prevent dangerous reactions and to ensure

compliant disposal.[6]

Designate a Waste Container: Use a clearly labeled, leak-proof container for the collection of

Cgp 35949 waste. The container should be made of a material compatible with

organophosphorus compounds (e.g., high-density polyethylene).

Labeling: The waste container must be labeled as "Hazardous Waste" and should clearly

identify the contents, including the full chemical name "Cgp 35949" or "(3-aminopropyl)

(diethoxymethyl)phosphinic acid" and the approximate concentration and quantity.

Solid Waste:

For pure, unused Cgp 35949, carefully transfer the solid into the designated hazardous

waste container.

For contaminated materials such as weighing paper, pipette tips, and gloves, place them

in a sealed bag within the hazardous waste container to minimize dust generation.

Liquid Waste:

If Cgp 35949 has been dissolved in a solvent, collect the solution in a separate, labeled

hazardous waste container.
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Do not mix with other incompatible waste streams.

2.3. Decontamination of Glassware and Surfaces

Any equipment or surfaces that have come into contact with Cgp 35949 must be thoroughly

decontaminated.

Rinsing: Rinse contaminated glassware and equipment three times with a suitable solvent

(e.g., ethanol or a detergent solution).

Rinsate Collection: Collect all rinsate as hazardous waste in the designated liquid waste

container.

Surface Cleaning: Wipe down any potentially contaminated surfaces with a damp cloth, and

dispose of the cloth as solid hazardous waste.

2.4. Final Disposal

The ultimate disposal of the collected hazardous waste must be handled by trained

professionals.

Storage: Store the sealed and labeled hazardous waste container in a designated, secure

area away from incompatible materials.

Institutional Procedures: Follow your institution's specific procedures for hazardous waste

pickup and disposal. This typically involves contacting your Environmental Health and Safety

(EHS) department.

Documentation: Maintain a record of the disposed chemical, including the quantity and date

of disposal, in your laboratory inventory.

Workflow and Emergency Procedures
The following diagram illustrates the logical flow of the Cgp 35949 disposal process.
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Start: Cgp 35949 for Disposal

1. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

2. Prepare Labeled
Hazardous Waste Container

3. Segregate Waste
(Solid vs. Liquid)

3a. Collect Solid Waste
(Unused chemical, contaminated items)

3b. Collect Liquid Waste
(Solutions, rinsate)

4. Decontaminate Glassware
and Surfaces (Triple Rinse)

4a. Collect Rinsate as
Hazardous Waste

5. Securely Store
Waste Container

6. Contact EHS for Pickup

End: Compliant Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Cgp 35949.
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Emergency Procedures:

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[2]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids. Seek immediate medical attention.[2][8]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.[2][8]

Spill: In case of a spill, evacuate the area. Wearing appropriate PPE, absorb the spill with an

inert material (e.g., vermiculite, sand) and place it in a sealed container for disposal as

hazardous waste. Ventilate the area and wash the spill site after material pickup is complete.

[8][6]

By adhering to these procedures, researchers can ensure the safe and environmentally

responsible disposal of Cgp 35949, upholding the highest standards of laboratory practice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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